Cas no 109875-84-5 (2-Azaspiro[4.5]decane-1,3-dithione,2-methyl-)
109875-84-5 structure
Product Name:2-Azaspiro[4.5]decane-1,3-dithione,2-methyl-
CAS No:109875-84-5
MF:C10H15NS2
MW:213.362799882889
CID:128593
PubChem ID:13662104
Update Time:2025-04-18
2-Azaspiro[4.5]decane-1,3-dithione,2-methyl- Chemical and Physical Properties
Names and Identifiers
-
- 2-Azaspiro[4.5]decane-1,3-dithione,2-methyl-
- 109875-84-5
- 2-Azaspiro[4.5]decane-1,3-dithione, 2-methyl-
- 2-Methyl-2-azaspiro[4.5]decane-1,3-dithione
- 2-Azaspiro[4.5]decane-1,3-dithione, 2-methyl-
-
- Inchi: 1S/C10H15NS2/c1-11-8(12)7-10(9(11)13)5-3-2-4-6-10/h2-7H2,1H3
- InChI Key: IWJXPTQLRVAHBV-UHFFFAOYSA-N
- SMILES: S=C1C2(CC(N1C)=S)CCCCC2
Computed Properties
- Exact Mass: 213.06475
- Monoisotopic Mass: 213.065
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 13
- Rotatable Bond Count: 0
- Complexity: 254
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 67.4A^2
- XLogP3: 2.3
Experimental Properties
- PSA: 3.24
2-Azaspiro[4.5]decane-1,3-dithione,2-methyl- Related Literature
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M. A. Piechowiak,A. Videcoq,R. Ferrando,D. Bochicchio,C. Pagnoux,F. Rossignol Phys. Chem. Chem. Phys., 2012,14, 1431-1439
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Yuan-Jun Tong,Lu-Dan Yu,Lu-Lu Wu,Shu-Ping Cao,Ru-Ping Liang,Li Zhang,Xing-Hua Xia,Jian-Ding Qiu Chem. Commun., 2018,54, 7487-7490
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Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
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Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
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Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
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